Cas no 2228624-30-2 (1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228624-30-2
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 6082841
• PubChem ID: 165797841
• Update Time: 2025-05-20

1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile
• 2228624-30-2
• EN300-1907187

• Inchi： 1S/C10H7BrN2O/c11-8-1-7(4-13-5-8)10(6-12)2-9(14)3-10/h1,4-5H,2-3H2
• InChI Key： JPVHLXPHRUQDML-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 249.97418g/mol
• Monoisotopic Mass: 249.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.8Ų

Additional information on 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile

Introduction to 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228624-30-2)

1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile, identified by its CAS number 2228624-30-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a cyclobutane core fused with a pyridine ring, further functionalized with a nitrile group and a bromine substituent. The unique structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents.

The nitrile group at the carbon position of the cyclobutane ring introduces a polar and highly reactive site, which can participate in hydrogen bonding and coordinate with metal ions, enhancing its utility in drug design. Concurrently, the bromopyridine moiety serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These attributes have positioned 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile as a valuable intermediate in the construction of pharmacophores targeting diverse biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclobutane-containing scaffolds due to their ability to modulate enzyme activity and receptor binding. Studies have demonstrated that such structures can exhibit inhibitory effects on kinases and other enzymes involved in cancer progression, inflammation, and infectious diseases. The presence of both the nitrile group and the bromopyridine ring in 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile suggests its potential as a lead compound for designing small-molecule inhibitors with high specificity and efficacy.

Recent advancements in computational chemistry have further illuminated the synthetic pathways and mechanistic insights associated with this compound. Molecular modeling studies indicate that the bromopyridine moiety can engage in π-stacking interactions with aromatic residues in protein targets, facilitating tighter binding and improved drug-like properties. Additionally, the nitrile group has been shown to enhance solubility and bioavailability when incorporated into drug molecules, making it an attractive feature for medicinal chemists.

The synthesis of 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile involves multi-step organic transformations that highlight its synthetic versatility. Key steps include cycloaddition reactions between 5-bromo-pyridine derivatives and cyclic nitriles, followed by functional group interconversions to introduce the oxocyclobutane core. These synthetic strategies align with modern trends in green chemistry, emphasizing atom economy and minimal waste generation.

From a medicinal chemistry perspective, derivatives of 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile have shown promise in preclinical studies as modulators of protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling networks, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. By designing molecules that disrupt or stabilize specific PPIs, researchers aim to develop therapies that address these complex conditions more effectively.

The structural motif of this compound also finds relevance in materials science applications beyond pharmaceuticals. For instance, its ability to form stable coordination complexes with transition metals has been exploited in catalysis and luminescent materials. The bromopyridine ring, being electron-deficient, can serve as a ligand for metal centers, facilitating various catalytic cycles while maintaining structural integrity.

As research continues to uncover new biological targets and therapeutic strategies, compounds like 1-(5-bromopyridin-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228624-30-2) will continue to play a pivotal role in drug discovery pipelines. Their unique structural features offer chemists an array of possibilities for molecular optimization, ensuring that they remain at the forefront of innovation in medicinal chemistry.